![molecular formula C12H17NO6S2 B7575627 3,4-Dimethyl-5-(2-methylsulfonylethylsulfamoyl)benzoic acid](/img/structure/B7575627.png)
3,4-Dimethyl-5-(2-methylsulfonylethylsulfamoyl)benzoic acid
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Overview
Description
3,4-Dimethyl-5-(2-methylsulfonylethylsulfamoyl)benzoic acid, also known as DMSB, is a sulfonamide-based compound that has been extensively studied for its potential applications in scientific research. DMSB is a white crystalline powder that is soluble in water and has a molecular weight of 399.48 g/mol.
Mechanism of Action
3,4-Dimethyl-5-(2-methylsulfonylethylsulfamoyl)benzoic acid acts as a competitive inhibitor of carbonic anhydrase enzymes by binding to the active site of the enzyme. This prevents the binding of the substrate, carbon dioxide, and inhibits the catalytic activity of the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Inhibition of carbonic anhydrase activity can lead to a decrease in the production of aqueous humor in the eye, which can be beneficial in the treatment of glaucoma. This compound has also been shown to have anticonvulsant activity in animal models of epilepsy. In addition, this compound has been investigated for its potential anticancer activity due to its ability to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,4-Dimethyl-5-(2-methylsulfonylethylsulfamoyl)benzoic acid in lab experiments is its high potency and specificity towards carbonic anhydrase enzymes. This allows for precise modulation of enzyme activity and reduces the risk of off-target effects. However, this compound is also known to have low solubility in organic solvents, which can limit its use in certain experimental setups.
Future Directions
There are several future directions for the use of 3,4-Dimethyl-5-(2-methylsulfonylethylsulfamoyl)benzoic acid in scientific research. One potential application is in the development of novel anticancer therapies that target carbonic anhydrase enzymes. This compound could also be used in the treatment of glaucoma and epilepsy. In addition, further studies are needed to investigate the potential side effects and toxicity of this compound in vivo, as well as its pharmacokinetics and pharmacodynamics. Overall, this compound has great potential as a tool for studying carbonic anhydrase enzymes and their role in various physiological processes.
Synthesis Methods
The synthesis of 3,4-Dimethyl-5-(2-methylsulfonylethylsulfamoyl)benzoic acid involves the reaction of 3,4-dimethyl-5-nitrobenzoic acid with 2-methylsulfonyl ethylamine in the presence of a reducing agent such as iron powder or tin(II) chloride. The resulting product is then treated with sulfuric acid to obtain this compound in high yield and purity.
Scientific Research Applications
3,4-Dimethyl-5-(2-methylsulfonylethylsulfamoyl)benzoic acid has been widely used in scientific research due to its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate ions and protons. They play a crucial role in various physiological processes such as acid-base balance, respiration, and bone resorption. Inhibition of carbonic anhydrase activity has been shown to have therapeutic potential in the treatment of glaucoma, epilepsy, and cancer.
properties
IUPAC Name |
3,4-dimethyl-5-(2-methylsulfonylethylsulfamoyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO6S2/c1-8-6-10(12(14)15)7-11(9(8)2)21(18,19)13-4-5-20(3,16)17/h6-7,13H,4-5H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSAKJYSTBFWDFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C)S(=O)(=O)NCCS(=O)(=O)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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